Cas no 220459-51-8 (2-Piperidino-3-(trifluoroMethyl)pyridine)

• Product Name: 2-Piperidino-3-(trifluoroMethyl)pyridine
• CAS No: 220459-51-8
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• MDL: MFCD22192541
• CID: 850743
• Update Time: 2026-04-29

2-Piperidino-3-(trifluoroMethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Piperidino-3-(trifluoroMethyl)pyridine
• 2-piperidin-1-yl-3-(trifluoromethyl)pyridine

• MDL： MFCD22192541

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Piperidino-3-(trifluoroMethyl)pyridine

Introduction to 2-Piperidino-3-(trifluoromethyl)pyridine (CAS No. 220459-51-8)

2-Piperidino-3-(trifluoromethyl)pyridine, with the CAS number 220459-51-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine moiety with a trifluoromethyl-substituted pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-Piperidino-3-(trifluoromethyl)pyridine can be represented as C₁₁H₁₂F₃N₂. The presence of the trifluoromethyl group (CF₃) enhances the lipophilicity and metabolic stability of the molecule, while the piperidine ring contributes to its basicity and potential for forming hydrogen bonds. These structural features are crucial for its interactions with biological targets and its pharmacological activity.

In recent years, 2-Piperidino-3-(trifluoromethyl)pyridine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of research has been its use as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of diseases, including neurological disorders, cardiovascular diseases, and metabolic syndromes. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity in a manner that could be therapeutically beneficial.

Beyond GPCRs, 2-Piperidino-3-(trifluoromethyl)pyridine has also been explored for its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, it has been investigated as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory conditions. The ability to inhibit HDACs can lead to changes in gene expression that may have therapeutic effects, such as inducing cell cycle arrest or apoptosis in cancer cells.

The pharmacokinetic properties of 2-Piperidino-3-(trifluoromethyl)pyridine have also been a focus of research. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a drug candidate. Its high lipophilicity allows it to cross biological membranes easily, while its metabolic stability ensures that it remains active in the body for an extended period. These properties make it an attractive candidate for oral administration and long-term treatment regimens.

In preclinical studies, 2-Piperidino-3-(trifluoromethyl)pyridine has shown promising results in various animal models of disease. For example, it has been effective in reducing inflammation in models of rheumatoid arthritis and has demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that it has broad therapeutic potential and could be developed into a multi-target drug with applications across multiple disease areas.

The safety profile of 2-Piperidino-3-(trifluoromethyl)pyridine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile further supports its potential for clinical development.

In conclusion, 2-Piperidino-3-(trifluoromethyl)pyridine (CAS No. 220459-51-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a lead molecule for the development of novel therapeutic agents is supported by extensive preclinical research and favorable pharmacokinetic and safety profiles. Ongoing studies continue to explore its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.